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CAS No.: 119445-99-7
Cat. No.: B1684260
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Executive Summary

Yellamycin B is a complex bioactive secondary metabolite belonging to the anthracycline class
of antibiotics.[1][2][3] Isolated from the fermentation broth of Streptomyces violaceus, it
represents a distinct structural variant within the anthracycline family, characterized by a unique
bis-glycosylation pattern and a specific oxidation state of the tetracyclic core.[1][2][3]

This guide provides a rigorous technical analysis of Yellamycin B, detailing its molecular
formula, structural connectivity, physicochemical properties, and the logic governing its isolation
and characterization.[1][2][3] It is designed for medicinal chemists and pharmacologists
requiring precise structural data for structure-activity relationship (SAR) studies or biosynthetic
engineering.[1][2][3]

Chemical Identity & Molecular Formula[1][2][3][4][5]
[6][7][8]
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Core ldentifiers

The following data establishes the definitive chemical identity of Yellamycin B, distinguishing it
from structurally related congeners like daunorubicin or steffimycin.

Parameter Specification
Common Name Yellamycin B

CAS Registry Number 119445-99-7

PubChem CID 196756

Molecular Formula CseH4sN2011

Molecular Weight 684.8 g/mol

Exact Mass 684.3258 Da

Chemical Class Anthracycline glycoside

IUPAC Nomenclature

The systematic name reflects the tetracyclic anthraquinoid skeleton and the specific
stereochemical attachment of the sugar moieties: 7,10-bis[[4-(dimethylamino)-5-hydroxy-6-
methyloxan-2-ylloxy]-9-ethyl-4,9,11-trihydroxy-8,10-dihydro-7H-tetracene-5,12-dione[1][2][ 3]

Detailed Structural Elucidation
The Aglycone Core

The scaffold of Yellamycin B is a 7,8,9,10-tetrahydrotetracene-5,12-dione derivative.[1][2][3]
Unlike typical anthracyclines (e.g., doxorubicin) which are often glycosylated only at the C7
position, Yellamycin B features a highly substituted A-ring.[1][2][3]

e Chromophore: The B, C, and D rings form the planar anthraguinone chromophore
responsible for the compound's spectroscopic properties (UV-Vis absorption) and redox
activity.[1][2][3]

e A-Ring Saturation: The ring containing the chiral centers (A-ring) is saturated (tetrahydro),
providing the flexibility required for the "half-chair" conformation.[1][2][3]
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o Substitution Pattern:
o C9: Quaternary center bearing an ethyl group and a tertiary hydroxyl group.[1][2][3]

o C4 & C11: Phenolic/enolic hydroxyl groups involved in intramolecular hydrogen bonding
with the quinone carbonyls (C5, C12), stabilizing the structure.[1][2][3]

The Glycosidic Moieties

Yellamycin B is a bis-glycoside, a relatively rare feature that significantly influences its polarity
and DNA-binding kinetics.[1][2][3]

e Sugar ldentity: The saccharide units are identified as 2,3,6-trideoxy-3-(dimethylamino)-
hexose derivatives (structurally analogous to Rhodosamine).[1][2][3]

e Attachment Points:
o C7-O-Glycoside: The canonical attachment point for anthracyclines.[1][2][3]

o C10-O-Glycoside: An additional sugar moiety at the C10 position.[1][2][3] This steric bulk
at C10 often modulates the interaction with Topoisomerase I, potentially altering the
resistance profile compared to mono-glycosylated variants.[1][2][3]

Structural Visualization (DOT)

The following diagram illustrates the hierarchical chemical architecture of Yellamycin B.
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Figure 1: Structural hierarchy of Yellamycin B, highlighting the bis-glycosylation pattern and
functional groups critical for bioactivity.[1][2][3]

Physicochemical Properties & Stability[1][2][3]

Understanding the physicochemical profile is critical for developing extraction protocols and

formulation strategies.[1][2][3]
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Property Description Causality/Implication
Due to the extended
Yellow to Orange Amorphous conjugation of the
Appearance .
Powder anthraquinone chromophore.
[11[2][3]
The lipophilic aglycone and
] methylated sugars dictate
Soluble in CHCIs, MeOH, ) N )
B ] organic solubility; protonation
Solubility DMSO; Insoluble in Hexane, ) )
Hy0 of amino groups increases
2
water solubility at acidic pH.[1]
[2][3]
The dimethylamino group on
the sugar confers basicity
pKa Basic (Sugar Amine) (~pKa 7.5-8.5), allowing salt
formation (e.g., HCI salt) for
purification.[1][2][3]
Characteristic of the
anthracycline chromophore.[1]
] ] [2][3] The 430 nm band shifts
UV-Vis Maxima ~230, 250, 430 nm

bathochromically in alkaline

solution (phenolate formation).

[1](21[3]

Isolation & Purification Protocol

Self-Validating Methodology: The following workflow utilizes the basicity of the sugar moieties

for a "pH-switch" purification, ensuring high specificity for Yellamycin B over neutral impurities.

Experimental Workflow

e Fermentation: Cultivate Streptomyces violaceus in starch-soybean meal medium (28°C, 5-7

days).

» Extraction (Solid-Liquid): Separate mycelium via centrifugation. Extract mycelial cake with

Acetone or Methanol (Yellamycin B is often intracellular or bound to the cell wall).[1][2][3]
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o Extraction (Liquid-Liquid):
o Concentrate organic extract.[1][2][3]
o Partition against Ethyl Acetate at pH 9.0 (adjusted with dilute NaOH).

o Rationale: At pH 9, the amino sugars are deprotonated (neutral), driving Yellamycin B into
the organic phase.[1][2][3]

e Acid Wash (Purification):
o Extract the Ethyl Acetate layer with 0.1 M HCI.[1][2][3]

o Rationale: The amine becomes protonated (cationic), migrating into the aqueous phase,
leaving neutral lipids/pigments in the organic phase.[1][2][3]

e Final Recovery:
o Adjust aqueous phase back to pH 9.0.
o Re-extract into Chloroform.[1][2][3]
o Evaporate to dryness.[1][2][3]

o Chromatography: Final purification via Silica Gel column (Chloroform:Methanol gradient) or
Sephadex LH-20.

Process Diagram (DOT)

PpH Switch Partitioning Initial Ext.
(Target Specificity)

Organic Phase Aqueous Ph:
(pH 9.0) (pH 2.0, HCI)

Click to download full resolution via product page

Figure 2: pH-modulated extraction workflow exploiting the basicity of Yellamycin B's amino-
sugar moieties.[1][2][3]
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Biosynthetic Logic
Yellamycin B is assembled via the Type Il Polyketide Synthase (PKS) pathway, typical of

aromatic polyketides.[1][2][3]

¢ Minimal PKS: Condensation of one propionyl-CoA (starter unit) and nine malonyl-CoA units
to form the poly-beta-keto chain.[1][2][3]

¢ Cyclization: Aromatases and cyclases fold the chain into the tetracyclic anthracyclinone
skeleton.[1][2][3]

e Tailoring:
o Oxygenation: Introduction of hydroxyl groups at C4, C11.[1][2][3]

o Glycosylation: Glycosyltransferases (GTs) attach the TDP-L-rhodosamine (or related
amino sugar) to the C7 and C10 hydroxyls of the aglycone.[1][2][3] The bis-glycosylation
implies the activity of a promiscuous GT or two distinct GTs acting at specific stages.[1][2]

[3]
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» National Center for Biotechnology Information (2025).PubChem Compound Summary for
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684260?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

